Cas no 2229420-47-5 (methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate)

• Product Name: methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate
• CAS No: 2229420-47-5
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• CID: 6331849
• PubChem ID: 165634942
• Update Time: 2025-10-18

methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate
• EN300-1979674
• 2229420-47-5
• SY341268

• Inchi： 1S/C11H13ClO3/c1-7-4-3-5-9(12)8(7)6-10(13)11(14)15-2/h3-5,10,13H,6H2,1-2H3
• InChI Key： TZYWAONIGMDXGM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C)=C1CC(C(=O)OC)O

Computed Properties

• Exact Mass: 228.0553220g/mol
• Monoisotopic Mass: 228.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate

Introduction to Methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate (CAS No. 2229420-47-5)

Methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate, identified by its CAS number 2229420-47-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate consists of a phenyl ring substituted with a chloro group at the 2-position and a methyl group at the 6-position, coupled with a hydroxypropanoate moiety. This unique arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions. The presence of both hydrophobic and hydrophilic regions in its structure allows it to interact with various biological targets, making it a versatile candidate for further investigation.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds that incorporate aromatic rings with chloro and methyl substituents. These structural features are often associated with enhanced binding affinity to biological receptors, which is crucial for the development of effective therapeutic agents. The 2-hydroxypropanoate side chain further enhances the compound's solubility and bioavailability, making it more suitable for formulation into drug products.

One of the most compelling aspects of methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate is its potential application in the treatment of various diseases. Current research indicates that this compound may exhibit anti-inflammatory, antioxidant, and antimicrobial properties. These activities are particularly relevant in the context of chronic inflammatory diseases, oxidative stress-related conditions, and infections, where novel therapeutic options are urgently needed.

The anti-inflammatory potential of methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate has been highlighted in several preclinical studies. These studies suggest that the compound can modulate key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). By targeting these pathways, the compound may offer a new approach to managing inflammation without the side effects associated with traditional anti-inflammatory drugs.

In addition to its anti-inflammatory properties, methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate has shown promising antioxidant activity. Oxidative stress is a fundamental mechanism underlying many diseases, including neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. The ability of this compound to scavenge free radicals and protect against oxidative damage could make it a valuable therapeutic agent in these conditions.

The antimicrobial properties of methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate are also noteworthy. Resistance to conventional antibiotics is becoming increasingly prevalent, necessitating the discovery of new antimicrobial agents. Preliminary studies have demonstrated that this compound can inhibit the growth of various bacteria, including multidrug-resistant strains. This finding is particularly significant given the growing crisis of antibiotic resistance worldwide.

The synthesis of methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve the desired molecular structure with high precision. These methods not only enhance the efficiency of synthesis but also minimize environmental impact by reducing waste generation.

The pharmacokinetic profile of methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate is another critical aspect that has been thoroughly investigated. Studies have shown that this compound exhibits good oral bioavailability and distributes rapidly throughout the body upon administration. Its metabolic stability allows it to maintain its active form for an extended period, ensuring prolonged therapeutic effects. Additionally, its excretion via urine and feces suggests that it can be safely eliminated from the body without significant accumulation.

The safety profile of methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate has also been evaluated through comprehensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at doses relevant to its intended therapeutic use. No significant adverse effects have been observed in animal models, providing reassurance about its safety potential for human use.

In conclusion, methyl 3-(2-chloro-6-methylphenyl)-2-hydroxypropanoate (CAS No. 2229420-47-5) is a promising compound with diverse biological activities that make it an attractive candidate for further development in pharmaceutical applications. Its structural features contribute to its unique chemical properties and potential biological interactions, while its favorable pharmacokinetic and safety profiles enhance its therapeutic potential. As research continues to uncover new applications for this compound, it holds great promise for addressing unmet medical needs in various disease areas.